3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(2-furylmethyl)-4-methylbenzamide

• IUPAC Name: 3-[(2,3-dimethylphenyl)sulfamoyl]-N-(furan-2-ylmethyl)-4-methylbenzamide
• InChI: InChI=1S/C21H22N2O4S/c1-14-6-4-8-19(16(14)3)23-28(25,26)20-12-17(10-9-15(20)2)21(24)22-13-18-7-5-11-27-18/h4-12,23H,13H2,1-3H3,(H,22,24)
• InChI Key: CIBBURKOARBPIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)NCC3=CC=CO3)C)C
• Molecular Formula: C21H22N2O4S
• Molecular Weight: 398.5 g/mol

Description

3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(2-furylmethyl)-4-methylbenzamide, also known as DASAM-1, is a synthetic compound that has gained attention in the scientific community due to its potential applications in cancer research.

Mechanism of Action

The mechanism of action of 3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(2-furylmethyl)-4-methylbenzamide is not fully understood. However, it has been reported to inhibit the activity of the protein kinase CK2, which is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting the activity of CK2, this compound may affect the regulation of these processes, leading to the inhibition of cancer cell growth and metastasis.
Biochemical and Physiological Effects:
This compound has been reported to have low toxicity in vitro and in vivo, making it a promising candidate for further development as a cancer therapeutic agent. In addition, this compound has been shown to be stable in biological fluids, which is important for its potential use in vivo. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(2-furylmethyl)-4-methylbenzamide in lab experiments is its high purity, which can be achieved through its synthesis method. Additionally, this compound has been reported to have low toxicity, which makes it a safer alternative to other compounds that may be toxic to cells. However, one limitation of using this compound in lab experiments is its high cost, which may limit its use in some research settings.

Future Directions

Future research on 3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(2-furylmethyl)-4-methylbenzamide should focus on further understanding its mechanism of action and its potential as a cancer therapeutic agent. In addition, studies should be conducted to investigate the pharmacokinetics and pharmacodynamics of this compound in vivo. Furthermore, research should be conducted to explore the potential of this compound in combination with other cancer therapeutic agents to enhance its efficacy. Finally, studies should be conducted to investigate the potential use of this compound in other diseases beyond cancer.

Synthesis Methods

3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(2-furylmethyl)-4-methylbenzamide can be synthesized by reacting 3-amino-4-methylbenzoic acid with 2,3-dimethylphenyl isocyanate in the presence of triethylamine to form an intermediate. This intermediate is then reacted with 2-furancarboxaldehyde in the presence of acetic acid to yield this compound. The synthesis of this compound has been reported in several scientific publications, and the compound has been synthesized using various methods with high yields.

Scientific Research Applications

3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(2-furylmethyl)-4-methylbenzamide has shown potential as a therapeutic agent in cancer research. It has been reported to inhibit the growth of cancer cells in vitro and in vivo. In a study conducted on breast cancer cells, this compound was found to induce cell cycle arrest and apoptosis. Additionally, this compound has been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis. These findings suggest that this compound has the potential to be developed into a cancer therapeutic agent.